![molecular formula C13H16O4 B3187362 Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate CAS No. 14961-34-3](/img/structure/B3187362.png)
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate
Overview
Description
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate is a synthetic compound with the linear formula C13H16O4 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C13H16O4 . The molecular weight of the compound is 236.27 g/mol .Scientific Research Applications
Anti-juvenile Hormone Activity
- Ethyl 4-[2-(6-Methyl-3-pyridyloxy)butyloxy]benzoate, a structurally related compound, has been identified as an anti-juvenile hormone agent. It induced symptoms of juvenile hormone deficiency, like precocious metamorphosis, in larvae of the silkworm and black pigmentation of the larval cuticle (Ishiguro et al., 2003).
Novel Synthesis Processes
- Innovative synthetic methods involving ethyl 2-(2-ethoxy-2-oxoethyl)benzoate or its derivatives have been reported. For example, a novel synthesis of the pyrrolo[2,1-c][1,4]benzodiazocine ring system has been described, using a compound related to this compound (Koriatopoulou et al., 2008).
Crystallography and Molecular Structure
- Studies involving ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, a related compound, provided insights into molecular structures through single-crystal X-ray crystallography. This compound crystallizes in the triclinic crystal system and exhibits specific intramolecular and intermolecular hydrogen bonding patterns (Manolov et al., 2012).
Biomedical Research
- This compound derivatives have been synthesized and evaluated for their antimicrobial, anti-lipase, and antiurease activities. This suggests potential applications in the field of medicinal chemistry and drug development (Özil et al., 2015).
Optical Properties
- Schiff base compounds derived from ethyl-4-amino benzoate, which are structurally related to this compound, have been synthesized and their nonlinear optical properties have been studied. These studies contribute to the development of new materials with potential applications in optical technologies (Abdullmajed et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-(2-ethoxy-2-oxoethyl)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O4/c1-3-16-12(14)9-10-7-5-6-8-11(10)13(15)17-4-2/h5-8H,3-4,9H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOUSURXUEVYGQC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=CC=C1C(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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